Cas no 2228606-57-1 (2-(2-methoxyquinolin-3-yl)acetaldehyde)

• Product Name: 2-(2-methoxyquinolin-3-yl)acetaldehyde
• CAS No: 2228606-57-1
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 6536456
• PubChem ID: 165610876
• Update Time: 2025-07-16

2-(2-methoxyquinolin-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyquinolin-3-yl)acetaldehyde
• 2228606-57-1
• EN300-1730818

• Inchi： 1S/C12H11NO2/c1-15-12-10(6-7-14)8-9-4-2-3-5-11(9)13-12/h2-5,7-8H,6H2,1H3
• InChI Key： HHMIGQCWMKGDQT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CC=O)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(2-methoxyquinolin-3-yl)acetaldehyde

Introduction to 2-(2-methoxyquinolin-3-yl)acetaldehyde (CAS No. 2228606-57-1)

2-(2-methoxyquinolin-3-yl)acetaldehyde, with the CAS number 2228606-57-1, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and therapeutic potentials.

The molecular structure of 2-(2-methoxyquinolin-3-yl)acetaldehyde is characterized by a quinoline ring system substituted with a methoxy group at the 2-position and an acetaldehyde moiety at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial research.

In terms of its chemical properties, 2-(2-methoxyquinolin-3-yl)acetaldehyde exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its reactivity is influenced by the presence of the aldehyde functional group, which can participate in various chemical reactions, including condensation, reduction, and oxidation processes. These properties make it a valuable intermediate in the synthesis of more complex molecules and pharmaceutical agents.

Recent studies have explored the biological activities of 2-(2-methoxyquinolin-3-yl)acetaldehyde. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant cytotoxic effects against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, suggesting its potential as a lead compound for further drug development.

Beyond its anticancer properties, 2-(2-methoxyquinolin-3-yl)acetaldehyde has also been investigated for its antimicrobial activity. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The study highlighted its effectiveness against drug-resistant strains, making it a promising candidate for developing new antibiotics.

In addition to its therapeutic applications, 2-(2-methoxyquinolin-3-yl)acetaldehyde has been studied for its role in chemical biology. A recent publication in Chemical Communications described the use of this compound as a probe to investigate protein-protein interactions in living cells. The unique structure of the molecule allows it to selectively bind to specific protein targets, providing valuable insights into cellular processes and signaling pathways.

The synthesis of 2-(2-methoxyquinolin-3-yl)acetaldehyde has been optimized through various methodologies. One common approach involves the reaction of 3-bromo-2-methoxyquinoline with an appropriate aldehyde under palladium-catalyzed conditions. This method offers high yields and good selectivity, making it suitable for large-scale production. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact.

In conclusion, 2-(2-methoxyquinolin-3-yl)acetaldehyde (CAS No. 2228606-57-1) is a multifunctional compound with a wide range of potential applications in pharmaceuticals, chemical research, and biotechnology. Its unique chemical structure and biological activities make it a valuable target for further investigation and development. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.